Cas no 1467083-07-3 (Hybridaphniphylline A)

Hybridaphniphylline A structure

Product Name:Hybridaphniphylline A

CAS No:1467083-07-3

Molecular Formula:C₃₇H₄₇NO₁₁

Molecular Weight:681.7692

CID:2841456

PubChem ID:137796380

Hybridaphniphylline A Properties

Names and Identifiers

- (1S,1aR,3S,3aS,3a<sup>1</sup>S,5aS,7aR,7bR,9aS,12S,13R,14aR,14bS,14cR)-4-(hydroxymethyl)-12,14b-dimethyl-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,1a,3,3a,3a<sup>1</sup>,5a,8,9,9a,10,11,12,13,14,14a,14b,15,16-octadecahydro-7H-2,6-dioxa-10a-aza-1,7b:13,14c-dimethanoindeno[2,1-h]pentaleno[1',6':7,8]naphtho[3,2,1-cd]azulene-7,17-dione
- Hybridaphniphylline A
- [ "" ]
- (1R,2R,5S,8S,9S,11R,12S,16R,17S,18R,20R,21S,25S,31S)-7-(Hydroxymethyl)-17,21-dimethyl-9-[(2S,3R,4S,5
- 7-(Hydroxymethyl)-17,21-dimethyl-9-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,10-dioxa-23-az
- 1467083-07-3
- 7-(Hydroxymethyl)-17,21-dimethyl-9-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,10-dioxa-23-azadecacyclo[14.11.1.11,12.12,5.116,20.02,11.013,28.017,25.018,23.08,31]hentriaconta-6,13(28)-diene-3,29-dione
- CID 137796380
- B0005-476428
- SIC08307
- InChIKey： NUZJHFQGXVKNBJ-UHFFFAOYSA-N
- Inchi： 1S/C37H47NO11/c1-14-10-38-11-16-3-5-35-9-19(17-4-6-36(28(17)35)29(44)18(14)8-22(38)34(16,36)2)30-37(35)24-20(47-33(37)45)7-15(12-39)23(24)31(48-30)49-32-27(43)26(42)25(41)21(13-40)46-32/h7,14,16,18-27,30-32,39-43H,3-6,8-13H2,1-2H3
- SMILES： O1C([H])(C2([H])C(C([H])([H])O[H])=C([H])C3([H])C2([H])C2(C(=O)O3)C1([H])C1([H])C3C([H])([H])C([H])([H])C45C(C6([H])C([H])(C([H])([H])[H])C([H])([H])N7C([H])([H])C([H])(C([H])([H])C([H])([H])C2(C1([H])[H])C4=3)C5(C([H])([H])[H])C7([H])C6([H])[H])=O)OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H]

Computed Properties

Exact Mass: 681.31500
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 4
Monoisotopic Mass: 681.31491132 g/mol
Heavy Atom Count: 49
Complexity: 1630
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 19
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.2
Topological Polar Surface Area: 175
Molecular Weight: 681.8

Experimental Properties

LogP: -0.02190
PSA: 175.45000
Color/Form: Powder

Hybridaphniphylline A Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AE97262-5mg	Hybridaphniphylline A	1467083-07-3	95	5mg	$910.00	2024-04-20
TargetMol Chemicals	TN4231-5 mg	Hybridaphniphylline A	1467083-07-3	98%	5mg	￥ 5,130
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H24140-5 mg	Hybridaphniphylline A	1467083-07-3		5mg	¥7200.0	2021-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4231-1 mg	Hybridaphniphylline A	1467083-07-3		1mg	￥3635.00	2022-04-26